Cas no 309924-03-6 (5-(4-fluorophenyl)-2-(2-methylphenyl)-3-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

• Product Name: 5-(4-fluorophenyl)-2-(2-methylphenyl)-3-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• CAS No: 309924-03-6
• MF: C₂₄H₁₉FN₂O₃
• MW: 402.417669534683
• CID: 6265185
• PubChem ID: 2872984
• Update Time: 2025-07-08

5-(4-fluorophenyl)-2-(2-methylphenyl)-3-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2-(2-methylphenyl)-3-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• AB00099397-01
• 309924-03-6
• 5-(4-fluorophenyl)-2-(2-methylphenyl)-3-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 5-(4-fluorophenyl)-2-(2-methylphenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 5-(4-fluorophenyl)-3-phenyl-2-(o-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• CBMicro_035585
• AKOS016318525
• SR-01000467311-1
• BIM-0035700.P001
• EU-0075571
• F1065-0430
• SR-01000467311
• 5-(4-fluorophenyl)-2-(2-methylphenyl)-3-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
• AF-399/12856027
• AKOS001644295

• Inchi： 1S/C24H19FN2O3/c1-15-7-5-6-10-19(15)27-21(16-8-3-2-4-9-16)20-22(30-27)24(29)26(23(20)28)18-13-11-17(25)12-14-18/h2-14,20-22H,1H3
• InChI Key： NYINATMVWNAHFI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C2C(C1=O)C(C1C=CC=CC=1)N(C1C=CC=CC=1C)O2)=O

Computed Properties

• Exact Mass: 402.13797063g/mol
• Monoisotopic Mass: 402.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-(4-fluorophenyl)-2-(2-methylphenyl)-3-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

5-(4-Fluorophenyl)-2-(2-Methylphenyl)-3-Phenyl-Hexahydro-2H-Pyrrolo[3,4-d]1,2-Oxazole-4,6-Dione (CAS No. 309924-03-6)

5-(4-Fluorophenyl)-2-(2-Methylphenyl)-3-Phenyl-Hexahydro-2H-Pyrrolo[3,4-d]1,2-Oxazole-4,6-Dione, also known by its CAS registry number 309924-03-6, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolooxazolidinones, which are known for their potential biological activities and applications in drug discovery.

The molecular structure of this compound is characterized by a pyrrolooxazole ring system fused with two aromatic rings: a fluorophenyl group at position 5 and a methylphenyl group at position 2. The presence of these substituents contributes to the compound's unique physicochemical properties and biological activity. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Research into the synthesis of 5-(4-fluorophenyl)-2-(2-methylphenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2-oxazole-4,6-dione has focused on optimizing synthetic routes to enhance yield and purity. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method has been widely adopted in academic and industrial settings due to its efficiency and scalability.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potent anti-proliferative effects against various cancer cell lines, including breast, colon, and lung cancer cells. These findings suggest that the compound may serve as a promising candidate for anti-cancer drug development. Furthermore, recent investigations into its mechanism of action have revealed that it exerts its effects through modulation of key cellular pathways involved in cell cycle regulation and apoptosis.

In addition to its anti-cancer properties, this compound has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's disease. Studies have indicated that it exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. These findings underscore the versatility of 5-(4-fluorophenyl)-2-(2-methylphenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2-oxazole-4,6-dione as a multi-target therapeutic agent.

The pharmacokinetic profile of this compound has also been evaluated in preclinical models. Results indicate that it exhibits favorable absorption and bioavailability when administered orally, making it an attractive candidate for further clinical development. However, additional studies are required to fully characterize its safety profile and determine its optimal dosing regimen.

In conclusion, 5-(4-fluorophenyl)-2-(2-methylphenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2-Oxazole-4,6-Dione (CAS No. 309924-03-6) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure, coupled with its potent biological activity and favorable pharmacokinetic properties, positions it as a key player in the ongoing quest for innovative treatments for cancer and neurodegenerative diseases. As research into this compound continues to advance, it holds great potential for translation into clinical practice.